Cas no 17144-54-6 (1,3-Dioxane,5-isocyano-2,2,5-trimethyl-)

• Product Name: 1,3-Dioxane,5-isocyano-2,2,5-trimethyl-
• CAS No: 17144-54-6
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 122131
• PubChem ID: 5026747
• Update Time: 2025-04-18

1,3-Dioxane,5-isocyano-2,2,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane,5-isocyano-2,2,5-trimethyl-
• m-Dioxan-5-yl isocyanide, 2,2,5-trimethyl- (8CI)
• 17144-54-6
• 5-isocyano-2,2,5-trimethyl-1,3-dioxane

• Inchi： 1S/C8H13NO2/c1-7(2)10-5-8(3,9-4)6-11-7/h5-6H2,1-3H3
• InChI Key： WKOXGZCBXMSQRL-UHFFFAOYSA-N
• SMILES： O1CC(C)(COC1(C)C)[N+]#[C-]

Computed Properties

• Exact Mass: 155.09469
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22.8Ų
• XLogP3: 0.3

Experimental Properties

• PSA: 22.82